Cas no 5078-59-1 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone)

1-[1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone is a pyrazole derivative characterized by its functional hydroxyl and carbonyl groups, making it a versatile intermediate in organic synthesis. Its structural features, including the 2-hydroxyethyl and methyl substituents, enhance solubility and reactivity, facilitating its use in pharmaceutical and agrochemical applications. The compound's stability under standard conditions and compatibility with further functionalization render it valuable for constructing complex heterocyclic frameworks. Its well-defined molecular structure ensures consistent performance in reactions such as condensation or nucleophilic substitution, supporting its role in the development of biologically active compounds.

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone structure

5078-59-1 structure

Product Name:1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone

CAS No:5078-59-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:1113239

PubChem ID:13620270

Update Time:2025-05-28

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone
- 1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone
- SCHEMBL13126455
- 4-acetyl-1-(2-hydroxyethyl)-5-methyl-pyrazole
- 1-[1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]ethanone
- DTXSID101204650
- 5078-59-1
- Inchi： 1S/C8H12N2O2/c1-6-8(7(2)12)5-9-10(6)3-4-11/h5,11H,3-4H2,1-2H3
- InChI Key： CWUQLNBIBGEMBN-UHFFFAOYSA-N
- SMILES： OCCN1C(C)=C(C(C)=O)C=N1

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 55.1Å²

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM521306-1g	1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone	5078-59-1	97%	1g	$446	2022-06-11
Crysdot LLC	CD11114016-1g	1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone	5078-59-1	97%	1g	$446	2024-07-17
Crysdot LLC	CD11114016-5g	1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone	5078-59-1	97%	5g	$1191	2024-07-17
Crysdot LLC	CD11114016-10g	1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone	5078-59-1	97%	10g	$1538	2024-07-17

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone

Recent Advances in the Study of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1)

In recent years, the compound 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A recent study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory effects of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study also highlighted its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Another significant advancement comes from a 2023 study in *Bioorganic & Medicinal Chemistry Letters*, which explored the antimicrobial properties of this compound. The research team synthesized several analogs of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone and evaluated their efficacy against a panel of drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against methicillin-resistant *Staphylococcus aureus* (MRSA).

In the realm of oncology, a groundbreaking study published in *Cancer Research* revealed that 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone induces apoptosis in cancer cells by modulating the PI3K/AKT signaling pathway. The compound was shown to selectively target cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for certain types of cancer. Further preclinical studies are underway to validate these findings.

The synthesis and optimization of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone have also been a focal point of recent research. A study in *Tetrahedron Letters* presented a novel, high-yield synthetic route for this compound, which could facilitate its large-scale production for further pharmacological evaluation. The improved synthesis method reduces the use of hazardous reagents and enhances the overall efficiency of the process.

In conclusion, the compound 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1) continues to be a subject of intense research due to its diverse pharmacological properties. Recent studies have shed light on its mechanisms of action, therapeutic potential, and synthetic improvements. These advancements pave the way for future drug development efforts and highlight the importance of this compound in the field of chemical biology and pharmaceutical sciences.